Cas no 502686-29-5 (3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid)

• Product Name: 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid
• CAS No: 502686-29-5
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• MDL: MFCD06206852
• CID: 829700
• PubChem ID: 127255441
• Update Time: 2026-04-29

3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid

• MDL： MFCD06206852

Additional information on 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid

Recent Advances in the Study of 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid (CAS: 502686-29-5): A Comprehensive Research Brief

3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid (CAS: 502686-29-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This β-amino acid derivative, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the propanoic acid backbone, renders this molecule a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthetic optimization of 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route that achieved >95% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement is particularly significant as the stereochemistry of such β-amino acids is known to critically influence their biological activity and pharmacokinetic properties.

Pharmacological investigations have revealed promising characteristics of this compound. In vitro studies demonstrate that 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid exhibits moderate inhibitory activity against several enzymes of therapeutic relevance, including γ-aminobutyric acid (GABA) transaminase and branched-chain amino acid transaminase. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in neurological disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier, as evidenced by recent pharmacokinetic studies in rodent models, further supports its potential as a CNS-active agent.

Structural-activity relationship (SAR) studies have been conducted to explore derivatives of 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid. A 2024 study in the European Journal of Medicinal Chemistry systematically modified various functional groups, identifying key structural elements responsible for biological activity. The 2-chloro-5-fluoro substitution pattern was found to be optimal for target engagement, while modifications to the propanoic acid moiety significantly affected metabolic stability. These insights are guiding the design of next-generation analogs with improved pharmacological profiles.

The compound has also shown utility as a building block in peptide mimetics and peptidomimetic drug design. Recent work published in ACS Chemical Biology demonstrates its incorporation into constrained peptide scaffolds that mimic protein-protein interaction interfaces. This application leverages the compound's rigid aromatic ring system and the conformational restriction imposed by the β-amino acid structure, offering new opportunities in the development of protein-protein interaction inhibitors.

From a safety and toxicological perspective, preliminary assessments indicate that 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid exhibits favorable characteristics. Acute toxicity studies in animal models reported no significant adverse effects at therapeutic doses, and genotoxicity screening was negative in standard assays. However, researchers caution that more comprehensive long-term toxicity evaluations are needed before clinical translation, particularly given the potential for bioaccumulation of the halogenated aromatic system.

Future research directions for 3-amino-3-(2-chloro-5-fluorophenyl)propanoic acid include exploration of its potential in combination therapies, further optimization of its physicochemical properties, and investigation of novel biological targets. The compound's unique structural features continue to make it a valuable tool for chemical biology research and a promising lead for drug discovery programs targeting various disease areas.